Cas no 1805437-61-9 (2-(Difluoromethyl)-6-methoxy-4-methylpyridine-3-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-6-methoxy-4-methylpyridine-3-carbonyl chloride
• CAS No: 1805437-61-9
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4896682
• Update Time: 2025-05-23

2-(Difluoromethyl)-6-methoxy-4-methylpyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-methoxy-4-methylpyridine-3-carbonyl chloride

• Inchi： 1S/C9H8ClF2NO2/c1-4-3-5(15-2)13-7(9(11)12)6(4)8(10)14/h3,9H,1-2H3
• InChI Key： WDTSPDGBYUVDMH-UHFFFAOYSA-N
• SMILES： ClC(C1C(C(F)F)=NC(=CC=1C)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on 2-(Difluoromethyl)-6-methoxy-4-methylpyridine-3-carbonyl chloride

Comprehensive Overview of 2-(Difluoromethyl)-6-methoxy-4-methylpyridine-3-carbonyl chloride (CAS No. 1805437-61-9)

The compound 2-(Difluoromethyl)-6-methoxy-4-methylpyridine-3-carbonyl chloride (CAS No. 1805437-61-9) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and methoxy groups, make it a valuable building block for synthesizing complex molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and material science, particularly in the development of novel heterocyclic compounds.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced bioavailability and metabolic stability. The 2-(Difluoromethyl)-6-methoxy-4-methylpyridine-3-carbonyl chloride stands out as a key intermediate in this category. Its carbonyl chloride functionality allows for efficient derivatization, enabling the creation of amides, esters, and other derivatives. This versatility aligns with current trends in green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to incorporate fluorine into organic frameworks.

The synthesis and applications of 2-(Difluoromethyl)-6-methoxy-4-methylpyridine-3-carbonyl chloride are often discussed in the context of medicinal chemistry. Fluorine-containing compounds are known to improve drug potency and selectivity, making them a hotspot in pharmaceutical R&D. For instance, this compound could be pivotal in developing kinase inhibitors or antimicrobial agents, addressing global health challenges such as antibiotic resistance. Its pyridine core is also a common motif in agrochemicals, contributing to the design of next-generation crop protection agents.

From a technical perspective, the handling and storage of 2-(Difluoromethyl)-6-methoxy-4-methylpyridine-3-carbonyl chloride require attention to detail. While it is not classified as a hazardous material, proper laboratory practices are essential to ensure safety and stability. The compound's reactivity underlines its utility in high-throughput screening and combinatorial chemistry, where rapid and diverse molecular transformations are critical. These attributes make it a sought-after reagent in contract research organizations (CROs) and academic labs alike.

The growing interest in fluorine chemistry has positioned 2-(Difluoromethyl)-6-methoxy-4-methylpyridine-3-carbonyl chloride as a compound of significant commercial and scientific value. Its CAS No. 1805437-61-9 is frequently queried in chemical databases, reflecting its importance in modern synthetic workflows. As industries prioritize precision medicine and sustainable agriculture, this compound is likely to remain a focal point for innovation. Future research may explore its potential in bioconjugation or catalysis, further expanding its applications.